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Compound of Interest

3-Ethyladamantan-1-amine
Compound Name:
hydrochloride

Cat. No.: B129922

An In-depth Technical Guide to the Physicochemical Properties of 3-Ethyladamantan-1-amine
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3-Ethyladamantan-1-amine hydrochloride (CAS No: 80121-67-1). As a known
impurity and related compound of the drug Memantine, a thorough understanding of its
characteristics is crucial for quality control, analytical method development, and formulation
studies in the pharmaceutical industry.[1][2][3] This document summarizes key quantitative
data, outlines detailed experimental protocols for property determination, and presents logical
relationships through structured diagrams.

Core Physicochemical Properties

The fundamental physicochemical characteristics of an active pharmaceutical ingredient (API)
or a related compound are critical as they influence its behavior during manufacturing,
formulation, and potentially, its biological interactions.[4][5] The properties of 3-
Ethyladamantan-1-amine hydrochloride are summarized below.

Data Summary
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A compilation of the available quantitative and qualitative data for 3-Ethyladamantan-1-amine
hydrochloride is presented in the table below for clear and easy reference.

Property Value Source(s)
CAS Number 80121-67-1 [6][7][8]
Molecular Formula C12H22CIN [61[81[9]
Molecular Weight 215.76 g/mol [61[71181[9]
Appearance White to Off-White Solid [8]

Melting Point 271.5-272.0 °C [71[8]
Boiling Point Not Available [6]

N Slightly soluble in Chloroform
Solubility [8]
and Methanol.

LogP (Octanol/Water) 4.1964 [6]

Polar Surface Area (PSA) 26.02 A2 [6]

Property Details

o Chemical Structure: The molecule features a rigid, tricyclic adamantane cage, which imparts
significant lipophilicity. An ethyl group is attached at the 3-position, and an amine group is at
the 1-position bridgehead carbon. It is supplied as a hydrochloride salt, which enhances its
solubility in polar solvents.[10]

e Melting Point: The high melting point of 271.5-272.0 °C is indicative of a stable crystalline
lattice structure, typical for ionic salts of organic molecules.[7][8]

» Solubility: The compound is described as slightly soluble in methanol and chloroform.[8] As a
hydrochloride salt, it is expected to have enhanced solubility in aqueous media compared to
its free base form due to the ionic nature of the salt.[10]

e LogP: The partition coefficient (LogP) of 4.1964 indicates a high degree of lipophilicity,
meaning the compound preferentially partitions into a nonpolar environment (like octanol)
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over a polar one (like water).[6] This is largely influenced by the bulky, nonpolar adamantane
cage.

Experimental Protocols

The determination of physicochemical properties is a cornerstone of pharmaceutical
development.[4][11] The following sections describe generalized, standard methodologies for
measuring the key parameters of a compound like 3-Ethyladamantan-1-amine
hydrochloride.

Determination of Melting Point (Capillary Method)

This protocol outlines a standard procedure for determining the melting point range of a solid
crystalline substance.

o Sample Preparation: Ensure the sample is dry and finely powdered. A small amount of the 3-
Ethyladamantan-1-amine hydrochloride powder is packed into a capillary tube (sealed at
one end) to a height of 2-3 mm.

 Instrumentation: Place the packed capillary tube into a calibrated melting point apparatus.

e Heating: The apparatus is heated at a steady, slow rate (e.g., 1-2 °C per minute) as the
temperature approaches the expected melting point.

o Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire solid has liquefied is
recorded as the end of the range.

e Replicates: The measurement should be performed in triplicate to ensure accuracy and
precision.

Determination of Aqueous Solubility (Shake-Flask
Method)

This protocol describes the equilibrium solubility measurement, a gold-standard method for
determining the solubility of a compound in a specific solvent.
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System Preparation: An excess amount of 3-Ethyladamantan-1-amine hydrochloride is
added to a known volume of purified water (or a relevant buffer solution, e.g., pH 7.4
phosphate-buffered saline) in a sealed, airtight container.

Equilibration: The container is agitated in a constant temperature water bath or shaker (e.g.,
at 25 °C or 37 °C) for a sufficient period (typically 24-48 hours) to ensure equilibrium is
reached between the undissolved solid and the solution.

Phase Separation: After equilibration, the suspension is allowed to stand, or it is
centrifuged/filtered (using a filter that does not bind the analyte) to separate the saturated
solution from the excess solid.

Quantification: The concentration of the dissolved compound in the clear, saturated
supernatant is determined using a validated analytical method, such as High-Performance
Liquid Chromatography (HPLC) with UV detection.

Calculation: The solubility is expressed in units such as mg/mL or mol/L.

Determination of Partition Coefficient (LogP)

The shake-flask method is the traditional approach for determining the octanol-water partition

coefficient.

Solvent Preparation: 1-Octanol and water are mutually saturated by shaking them together
for 24 hours, followed by separation of the two phases.

Sample Preparation: A known, non-saturating amount of 3-Ethyladamantan-1-amine
hydrochloride is dissolved in either the water or octanol phase.

Partitioning: A precise volume of the prepared solution is mixed with a precise volume of the
other phase (e.g., a 1:1 volume ratio) in a separatory funnel.

Equilibration: The funnel is shaken vigorously for a set period to allow the compound to
partition between the two immiscible layers until equilibrium is achieved. The mixture is then
allowed to stand for complete phase separation.
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e Quantification: The concentration of the analyte in both the aqueous and octanol phases is
measured using a suitable analytical technique like HPLC-UV.

o Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the
octanol phase to the concentration in the aqueous phase. LogP is the base-10 logarithm of
this value.

Visualizations

Diagrams are provided to illustrate key relationships and workflows relevant to the
physicochemical characterization of 3-Ethyladamantan-1-amine hydrochloride.
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Caption: Relationship between structural components and physicochemical properties.
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Caption: General workflow for API physicochemical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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